Cas no 896420-56-7 (5-Fluoro-2-(pyridin-3-yl)phenol)

• Product Name: 5-Fluoro-2-(pyridin-3-yl)phenol
• CAS No: 896420-56-7
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• CID: 4963276
• Update Time: 2025-05-21

5-Fluoro-2-(pyridin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(pyridin-3-yl)phenol
• 5-Fluoro-2-(pyridin-3-yl)phenol

• Inchi： 1S/C11H8FNO/c12-9-3-4-10(11(14)6-9)8-2-1-5-13-7-8/h1-7,14H
• InChI Key： OFGCIALSFLBGNE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)O)C1C=NC=CC=1

Computed Properties

• Exact Mass: 189.058992041 g/mol
• Monoisotopic Mass: 189.058992041 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1
• Molecular Weight: 189.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Fluoro-2-(pyridin-3-yl)phenol

5-Fluoro-2-(pyridin-3-yl)phenol: A Comprehensive Overview

5-Fluoro-2-(pyridin-3-yl)phenol (CAS No. 896420-56-7) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and versatile properties, has garnered attention due to its potential applications in drug development and advanced materials. The molecule consists of a phenol group substituted with a fluorine atom at the 5-position and a pyridin-3-yl group at the 2-position, creating a structure that exhibits intriguing chemical reactivity and biological activity.

The synthesis of 5-fluoro-2-(pyridin-3-yl)phenol involves a series of well-established organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and minimizing environmental impact. The compound's stability under various conditions makes it suitable for large-scale synthesis, which is critical for its commercial applications.

One of the most promising areas of research involving 5-fluoro-2-(pyridin-3-yl)phenol is its application in drug discovery. Studies have shown that this compound exhibits potent anti-tumor activity, particularly against certain types of cancer cells. Researchers have explored its ability to inhibit key enzymes involved in cell proliferation and apoptosis, making it a potential candidate for targeted cancer therapies. Additionally, the compound's ability to modulate cellular signaling pathways has opened new avenues for its use in treating chronic diseases such as neurodegenerative disorders.

In the realm of materials science, 5-fluoro-2-(pyridin-3-yl)phenol has demonstrated remarkable properties as a building block for advanced polymers and hybrid materials. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel catalysts and sensors. Recent studies have highlighted its potential as a precursor for metalloorganic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and drug delivery systems.

The electronic properties of 5-fluoro-2-(pyridin-3-yliophenol) also make it an attractive candidate for optoelectronic devices. Its conjugated system allows for efficient charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have investigated its use as an electron transport layer in OLEDs, where it has shown improved device performance compared to traditional materials.

From an environmental perspective, 5-fluoro-pyridinophenol has been studied for its role in bioremediation processes. Its ability to bind with heavy metal ions makes it a potential candidate for water purification systems. Recent research has focused on developing cost-effective methods to utilize this compound in large-scale environmental cleanup operations.

In conclusion, 5-fluoro-pyridinophenol (CAS No. 896420–56–7) is a multifaceted compound with applications spanning multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations across medicine, materials science, and environmental technology.